Cas no 87969-82-2 (Benzene, 1,3-dichloro-5-hexyl-)

• Product Name: Benzene, 1,3-dichloro-5-hexyl-
• CAS No: 87969-82-2
• MF: C₁₂H₁₆Cl₂
• MW: 231.161441802979
• CID: 649913
• PubChem ID: 13215626
• Update Time: 2025-04-19

Benzene, 1,3-dichloro-5-hexyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dichloro-5-hexyl-
• 1,3-dichloro-5-hexylbenzene
• SCHEMBL10441595
• 87969-82-2
• DTXSID40528839

• Inchi： 1S/C12H16Cl2/c1-2-3-4-5-6-10-7-11(13)9-12(14)8-10/h7-9H,2-6H2,1H3
• InChI Key： OUHJHMFOJKZEPX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CCCCCC)Cl

Computed Properties

• Exact Mass: 230.0629059g/mol
• Monoisotopic Mass: 230.0629059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes